N-[2-(methylamino)ethyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-[2-(methylamino)ethyl]-1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C20H33N5O/c1-21-9-10-23-20(26)18-5-3-11-25(16-18)19-6-12-24(13-7-19)15-17-4-2-8-22-14-17/h2,4,8,14,18-19,21H,3,5-7,9-13,15-16H2,1H3,(H,23,26)
• InChI Key: JNZZCKWSNFUNQL-UHFFFAOYSA-N
• Canonical SMILES: CNCCNC(=O)C1CCCN(C1)C2CCN(CC2)CC3=CN=CC=C3
• Molecular Formula: C20H33N5O
• Molecular Weight: 359.5 g/mol

Description

N-[2-(methylamino)ethyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is a synthetic compound that has gained significant attention in scientific research. It is a small molecule that belongs to the class of piperidine-based compounds and has a molecular weight of 393.5 g/mol. This compound is also known as MP-10 and has been used in various studies to investigate its potential applications in different fields.

Mechanism of Action

The mechanism of action of N-[2-(methylamino)ethyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide involves its interaction with dopamine D3 receptors. It acts as a competitive antagonist at the dopamine D3 receptor site, which leads to a decrease in dopamine neurotransmission. This, in turn, leads to a reduction in the reward-seeking behavior associated with drug addiction and other neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are closely linked to its mechanism of action. It has been shown to reduce the release of dopamine in the brain, which leads to a decrease in the reward-seeking behavior associated with drug addiction. Additionally, it has been shown to have a potential role in the treatment of other neurological disorders such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(methylamino)ethyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is its potent and selective dopamine D3 receptor antagonism, which makes it a potential candidate for the treatment of various neurological disorders. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to administer in lab experiments.

Future Directions

There are several future directions for the research on N-[2-(methylamino)ethyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide. Some of these include:
1. Investigation of its potential applications in the treatment of other neurological disorders such as Alzheimer's disease and Huntington's disease.
2. Development of more potent and selective dopamine D3 receptor antagonists based on the structure of this compound.
3. Investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and humans.
4. Investigation of the potential side effects of this compound in animal models and humans.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research. It has been extensively studied for its potential applications in different fields of science, including neuroscience. Its mechanism of action involves its interaction with dopamine D3 receptors, which makes it a potential candidate for the treatment of various neurological disorders. However, further research is needed to investigate its potential side effects and to develop more potent and selective dopamine D3 receptor antagonists based on its structure.

Synthesis Methods

The synthesis of N-[2-(methylamino)ethyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide involves several steps. The first step involves the reaction of 3-pyridinemethanol with 1,4-bis(3-chloropropyl)piperazine in the presence of a base such as potassium carbonate. This reaction produces 1-(3-pyridinylmethyl)-4-(3-chloropropyl)piperazine, which is then reacted with N-methylaminoethyl chloride to form N-[2-(methylamino)ethyl]-1-(3-pyridinylmethyl)-4-(3-chloropropyl)piperazine. The final step involves the reaction of N-[2-(methylamino)ethyl]-1-(3-pyridinylmethyl)-4-(3-chloropropyl)piperazine with 3-isocyanatopropionyl chloride to form this compound.

Scientific Research Applications

N-[2-(methylamino)ethyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential applications in different fields of science. One of the most significant applications of this compound is in the field of neuroscience. It has been shown to act as a potent and selective dopamine D3 receptor antagonist, which makes it a potential candidate for the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction.